Cas no 1185132-75-5 ([2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride)

• Product Name: [2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride
• CAS No: 1185132-75-5
• MF: C₆H₁₀Cl₂N₂S
• MW: 213.127997875214
• MDL: MFCD11841242
• CID: 4576122
• Update Time: 2025-05-22

[2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride
• 2-(5-Chloro-4-methylthiazol-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD11841242
• Inchi： 1S/C6H9ClN2S.ClH/c1-4-6(7)10-5(9-4)2-3-8;/h2-3,8H2,1H3;1H
• InChI Key： BKDFEKQCDTVFRS-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=C(C)N=1)CN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on [2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride

[2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride (CAS No. 1185132-75-5): A Comprehensive Overview

The compound [2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride (CAS No. 1185132-75-5) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-methyl thiazole core and an ethylamine hydrochloride moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery and medicinal chemistry, particularly in the development of small-molecule therapeutics targeting infectious diseases and metabolic disorders.

In recent years, the demand for heterocyclic compounds like [2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound's thiazole ring is a key pharmacophore, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Users searching for "thiazole-based drug candidates" or "CAS 1185132-75-5 applications" will find this compound particularly relevant, as it aligns with trends in precision medicine and targeted therapy development.

The synthesis of [2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Its hydrochloride salt form enhances stability and solubility, critical for in vitro and in vivo studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a topic frequently queried by researchers optimizing chemical synthesis protocols.

From an industrial perspective, this compound's scalability and structure-activity relationship (SAR) data are of high interest. Companies exploring "custom synthesis of thiazole derivatives" or "CAS 1185132-75-5 suppliers" often seek detailed technical specifications, including storage conditions and handling guidelines. Notably, its applications extend to crop protection research, where thiazole motifs are investigated for their pesticidal properties, addressing global concerns about sustainable agriculture.

Emerging discussions in green chemistry have also spotlighted compounds like [2-(5-chloro-4-methyl-1,3-thiazol-2-yl)ethyl]amine hydrochloride. Researchers are evaluating eco-friendly synthesis routes to reduce waste and energy consumption, responding to queries about "green synthesis of heterocycles." Additionally, its role in proteomics and bioconjugation techniques—where amine-reactive probes are vital—has garnered attention in biotechnology forums.

In summary, CAS 1185132-75-5 represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its alignment with hot topics like drug repurposing and fragment-based drug design ensures sustained relevance in scientific literature and patent filings. For laboratories prioritizing molecular diversity or lead compound optimization, this thiazole derivative offers a compelling case study in innovation.